3-(N-t-butoxycarbonyl-N-methylamino)propyl methanesulfonate

• Molecular Formula: C10H21NO5S
• Molecular Weight: 267.34 g/mol
• IUPAC Name: 3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propyl methanesulfonate
• InChI: InChI=1S/C10H21NO5S/c1-10(2,3)16-9(12)11(4)7-6-8-15-17(5,13)14/h6-8H2,1-5H3
• InChI Key: ZZKYUIXZEQLWAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CCCOS(=O)(=O)C

Description

3-(N-t-butoxycarbonyl-N-methylamino)propyl methanesulfonate is a useful research compound. Its molecular formula is C10H21NO5S and its molecular weight is 267.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of tert-butyl N-(3-hydroxypropyl)-N-methylcarbamate (12.0 g) and triethylamine (11.5 ml) in ethyl acetate (300 ml), methanesulfonyl chloride (5.4 ml) was added under cooling with ice. After 2 hours' stirring, saturated aqueous sodium hydrogencarbonate solution was added to the reaction liquid and extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over anhydrous sodium sulfate and condensed under reduced pressure to provide 3-[(tert-butoxycarbonyl)-(methyl)amino]propyl methanesulfonate (14.8 g) as an oily substance.

Synthesis routes and methods II

Procedure details

A solution of 3-(N-t-butoxycarbonyl-N-methylamino)propanol (2.40 g) and triethylamine (2.07 g) in methylene chloride (25 ml) was cooled to 0° C. and treated with methanesulfonyl chloride (1.883 g). After being stirred for 1 hour at 0°-4° C., the solution was evaporated in vacuo. The residue was partitioned between ethyl acetate (25 ml) and water (50 ml). The separated organic layer was washed with 0.5 N hydrochloric acid (50 ml), water (50 ml), aqueous sodium bicarbonate (50 ml), water (50 ml) and brine (50 ml) successively, and dried over magnesium sulfate. The evaporation of the solvent gave 3-(N-t-butoxycarbonyl-N-methylamino)propyl methanesulfonate (3.742 g) as an oil.